Cas no 2092066-54-9 (1,4-Benzodioxin-6-ol, 8-bromo-2,3-dihydro-)

• Product Name: 1,4-Benzodioxin-6-ol, 8-bromo-2,3-dihydro-
• CAS No: 2092066-54-9
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• CID: 5461658
• PubChem ID: 121210334
• Update Time: 2025-07-15

1,4-Benzodioxin-6-ol, 8-bromo-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 8-bromo-2,3-dihydro-1,4-benzodioxin-6-ol
• 8-bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-ol
• 1,4-Benzodioxin-6-ol, 8-bromo-2,3-dihydro-
• F2185-1873
• 2092066-54-9
• G73962
• DB-384385
• EN300-1893310
• AKOS026720279
• SCHEMBL24644772

• Inchi： 1S/C8H7BrO3/c9-6-3-5(10)4-7-8(6)12-2-1-11-7/h3-4,10H,1-2H2
• InChI Key： TVBZOMGVHJGQPD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OCCO2)O

Computed Properties

• Exact Mass: 229.95786g/mol
• Monoisotopic Mass: 229.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7

Additional information on 1,4-Benzodioxin-6-ol, 8-bromo-2,3-dihydro-

1,4-Benzodioxin-6-ol, 8-bromo-2,3-dihydro- (CAS No. 2092066-54-9): An Overview of Its Structure, Properties, and Applications

1,4-Benzodioxin-6-ol, 8-bromo-2,3-dihydro- (CAS No. 2092066-54-9) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of benzodioxins, which are characterized by a six-membered ring containing two oxygen atoms. The presence of the bromine atom at the 8-position and the hydroxyl group at the 6-position imparts distinct chemical and biological properties to this molecule.

The structure of 1,4-Benzodioxin-6-ol, 8-bromo-2,3-dihydro- is particularly noteworthy. The benzodioxin core is a common scaffold found in various natural products and synthetic compounds with diverse biological activities. The bromine substitution at the 8-position introduces a halogen atom that can significantly influence the compound's reactivity and interaction with biological targets. Additionally, the hydroxyl group at the 6-position can participate in hydrogen bonding and other non-covalent interactions, which are crucial for its biological activity.

In terms of physical properties, 1,4-Benzodioxin-6-ol, 8-bromo-2,3-dihydro- is typically a solid at room temperature with a well-defined melting point. Its solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO) makes it amenable to various chemical reactions and biological assays. The compound's stability under different conditions is also an important consideration for its use in research and development.

The synthesis of 1,4-Benzodioxin-6-ol, 8-bromo-2,3-dihydro- has been explored using various methodologies. One common approach involves the reaction of a suitable benzene derivative with an appropriate reagent to introduce the bromine and hydroxyl groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, the use of transition metal-catalyzed reactions has shown promise in improving yield and reducing by-products.

In the realm of medicinal chemistry, 1,4-Benzodioxin-6-ol, 8-bromo-2,3-dihydro- has shown potential as a lead compound for drug discovery. Its unique structure makes it an attractive candidate for targeting specific biological pathways. Studies have indicated that this compound exhibits activity against certain enzymes and receptors involved in various diseases. For example, it has been reported to have inhibitory effects on protein kinases, which are key players in signal transduction pathways associated with cancer and inflammatory disorders.

The biological activity of 1,4-Benzodioxin-6-ol, 8-bromo-2,3-dihydro- has been evaluated in both in vitro and in vivo models. In cell-based assays, it has demonstrated cytotoxic effects on cancer cell lines while showing minimal toxicity to normal cells. This selective cytotoxicity is a desirable property for potential anticancer agents. Furthermore, preliminary studies have suggested that this compound may have neuroprotective effects by modulating oxidative stress and inflammation in neuronal cells.

The pharmacokinetic properties of 1,4-Benzodioxin-6-ol, 8-bromo-2,3-dihydro- are also an important aspect of its evaluation as a drug candidate. Research has focused on understanding its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its therapeutic potential. Studies have shown that the compound has favorable pharmacokinetic profiles in preclinical models, indicating its potential for further development.

In addition to its therapeutic applications, 1,4-Benzodioxin-6-ol, 8-bromo-2,3-dihydro- has been used as a research tool in various scientific investigations. Its ability to interact with specific biological targets makes it valuable for studying signaling pathways and cellular processes. For instance, it has been employed in high-throughput screening assays to identify novel targets for drug discovery.

The safety profile of 1,4-Benzodioxin-6-ol, 8-bromo-2,3-dihydro- is another critical consideration for its use in both research and therapeutic settings. Extensive toxicological studies have been conducted to assess its potential adverse effects on human health and the environment. These studies have generally shown that the compound is well-tolerated at therapeutic doses but may exhibit toxicity at higher concentrations or prolonged exposure.

In conclusion, 1,4-Benzodioxin-6-ol, 8-bromo-2,3-dihydro- (CAS No. 2092066-54-9) is a versatile compound with significant potential in both research and therapeutic applications. Its unique structure and properties make it an attractive candidate for further investigation in medicinal chemistry and drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.